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Compound of Interest

Compound Name: Diglyme nickel dibromide

CAS No.: 312696-09-6

Cat. No.: B1600133

Get Quote

The proper management and disposal of reactive and hazardous chemical waste are

paramount to ensuring laboratory safety, environmental protection, and regulatory compliance.

Diglyme nickel dibromide (NiBr₂·C₆H₁₄O₂) is a coordination complex that presents a

multifaceted hazard profile, combining the risks associated with a heavy metal carcinogen and

a flammable, peroxide-forming ether. This guide provides a detailed, step-by-step protocol for

the safe handling and disposal of this compound and its associated waste streams, grounded

in established safety principles and regulatory standards. The causality behind each procedural

step is explained to foster a deeper understanding of the risks involved and to promote a

culture of intrinsic safety within the laboratory.

Section 1: Hazard Profile & Immediate Safety
Considerations
Understanding the distinct hazards of both the nickel salt and the diglyme ligand is the

foundation for safe handling. The complex itself should be treated as possessing the combined

risks of its components.

1.1. Component Hazards
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The primary hazards are summarized below. This information is synthesized from authoritative

Safety Data Sheets (SDS) and chemical safety literature.
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Component Chemical Name Key Hazards
Primary Routes of
Exposure

Nickel (II) Bromide Nickel(II) bromide

Carcinogen: May

cause cancer by

inhalation[1][2].

Sensitizer: May cause

allergic skin reactions

and asthma-like

symptoms if inhaled[1]

[3][4]. Reproductive

Toxin: Suspected of

damaging fertility or

the unborn child[1][3].

Mutagen: Suspected

of causing genetic

defects[1][3].

Ecotoxin: Very toxic to

aquatic life with long-

lasting effects[1][2][4]

[5].

Inhalation, Skin

Contact, Ingestion

Diglyme
bis(2-methoxyethyl)

ether

Flammable: A

flammable liquid and

vapor[6][7][8].

Peroxide Former: May

form explosive

peroxides upon

storage, especially

after exposure to air[6]

[7][8][9]. Reproductive

Toxin: May impair

fertility and cause

harm to the unborn

child[6][7][10].

Inhalation, Skin

Absorption, Ingestion
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Diglyme Nickel

Dibromide Complex

[1-Methoxy-2-(2-

methoxyethoxy)ethan

e]nickel(II) Dibromide

Flammable Solid:

Classified as a

flammable solid[3].

Combines all hazards

of its individual

components.

Inhalation (of dust),

Skin Contact,

Ingestion

1.2. Immediate Precautions & Prohibited Actions

DO NOT dispose of this material down the drain or in regular trash. It is classified as

hazardous waste and is damaging to the environment[1][5][11].

DO NOT mix waste containing diglyme nickel dibromide with other waste streams unless

explicitly instructed by your institution's Environmental Health & Safety (EHS) department.

Incompatible mixtures can lead to dangerous reactions.

DO NOT leave waste containers open. Diglyme can evaporate, creating a flammable

atmosphere, and may form peroxides[7][8]. Nickel dust can become airborne.

ALWAYS handle this compound and its waste inside a certified chemical fume hood to

minimize inhalation exposure[3][4].

ALWAYS wear appropriate Personal Protective Equipment (PPE), including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or chemical

goggles[2][3][6].

Section 2: Waste Characterization and Segregation
Proper segregation at the point of generation is the most critical step in the disposal process.

This prevents accidental mixing of incompatible chemicals and ensures the waste is routed to

the correct treatment facility. The following decision workflow provides a logical pathway for

waste segregation.
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Step 1: Determine Physical Form

Step 2: Solid Waste Stream
Step 2: Liquid Waste Stream

Step 2: Contaminated Labware

Start: Generate Waste
Containing Diglyme Nickel Dibromide

Solid, Liquid,
or Contaminated Labware?

SOLID HAZARDOUS WASTE
(Heavy Metals & Organics)

Solid

LIQUID HAZARDOUS WASTE
(Non-Halogenated Organics

& Heavy Metals)

Liquid

SOLID HAZARDOUS WASTE
(Sharps or Non-Sharps)

Labware

Examples:
- Unused/expired reagent

- Grossly contaminated solids
- Residue from reaction workups

Examples:
- Reaction mixtures

- Solvent rinses (e.g., THF, Toluene)
- Contaminated diglyme

Examples:
- Contaminated gloves, weigh paper

- Used pipette tips, syringes (no needles)
- Rinsed but contaminated glassware

Click to download full resolution via product page

Caption: Waste Segregation Workflow for Diglyme Nickel Dibromide.

Section 3: Step-by-Step Disposal Protocols
Adherence to these protocols is mandatory for safety and compliance. All waste must be

handled in accordance with local, state, and federal regulations[6].

Protocol 3.1: Disposal of Solid Diglyme Nickel Dibromide Waste
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This protocol applies to unused reagent, reaction byproducts, and material from spill cleanup.

Preparation: Before handling, ensure you are in a chemical fume hood and are wearing all

required PPE. Have your designated, labeled waste container ready.

Container Selection: Use a clearly labeled, sealable container designated for "Solid

Hazardous Waste" or a more specific stream like "Heavy Metal and Organic Solid Waste," as

directed by your institution's EHS. The container must be compatible with the waste; a high-

density polyethylene (HDPE) pail is often suitable[12].

Transfer: Carefully transfer the solid waste into the container using a scoop or spatula.

Causality: The primary goal is to avoid generating dust, which poses a significant inhalation

risk due to nickel's carcinogenicity[1][5][11].

Labeling: Ensure the container is accurately labeled with the words "Hazardous Waste," the

full chemical name "Diglyme Nickel Dibromide," and the approximate quantity added. An

accurate manifest is a legal requirement and essential for safe handling by disposal

technicians[13][14].

Sealing and Storage: Securely close the container lid. Store the container in a designated

Satellite Accumulation Area (SAA) away from heat, sparks, or open flames, and separate

from incompatible materials like strong acids or oxidizers[2][13][15].

Protocol 3.2: Disposal of Contaminated Labware and Debris

This applies to items with trace or residual contamination, such as gloves, weigh boats, pipette

tips, and empty reagent bottles.

Decontamination (Glassware/Hardware): If practical, rinse the item three times with a

suitable organic solvent (e.g., acetone, ethanol). The resulting solvent rinse is now

hazardous liquid waste and must be disposed of according to Protocol 3.3. Causality: Triple-

rinsing minimizes the residual hazard on the labware, though the item itself often must still

be disposed of as hazardous waste.

Segregation:
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Non-Sharps: Place items like gloves, bench paper, and weigh boats into a designated,

lined container for "Solid Hazardous Waste" or "Contaminated Lab Debris."

Sharps: Place items like contaminated needles or razor blades into a designated sharps

container for hazardous chemical waste.

Empty Bottles: Deface the original label, write "EMPTY" on the bottle, and manage as

directed by your EHS office. Often, triple-rinsed bottles can be disposed of in a designated

glass waste container.

Labeling and Storage: Label and store all waste containers as described in Protocol 3.1.

Protocol 3.3: Disposal of Liquid Waste

This protocol applies to reaction mixtures and solvent rinses containing diglyme nickel
dibromide.

Container Selection: Use a sealable, chemical-resistant (e.g., HDPE or glass) container

designated for "Non-Halogenated Organic Liquid Waste with Heavy Metals." Causality:

Keeping halogenated and non-halogenated solvent waste separate is critical as they require

different incineration processes and disposal costs vary significantly.

pH Consideration: Do not add acidic solutions to this waste stream without first neutralizing

them. Nickel salts can react with acids.

Transfer: Using a funnel, carefully pour the liquid waste into the container. Do not fill the

container beyond 90% capacity to allow for vapor expansion[12][14].

Labeling: Maintain an accurate log of the contents on the container's hazardous waste label,

listing "Diglyme Nickel Dibromide" and any solvents used.

Sealing and Storage: Securely cap the container. Store in a flammable liquid storage cabinet

or other designated SAA, ensuring it is segregated from acids and oxidizers[12].

Section 4: Emergency Procedures
In the event of an accident, prompt and correct action is crucial.
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Spill:

Evacuate personnel from the immediate area. Remove all ignition sources[8][16].

If the spill is small and you are trained to handle it, don appropriate PPE.

For a liquid spill, cover with an inert absorbent material like vermiculite or sand. Do not use

combustible materials like paper towels as the primary absorbent[8][9].

For a solid spill, carefully sweep up the material, avoiding dust creation[5][11]. A fine mist

of water can be used to wet the powder and minimize airborne dust, but only if the

material is not water-reactive.

Collect all contaminated absorbent and cleaning materials and place them in a sealed

container for disposal as solid hazardous waste (Protocol 3.1).

For large spills, evacuate the lab, close the doors, and contact your institution's EHS or

emergency response team immediately.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing[3][8]. Seek medical attention.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes,

holding eyelids open[8]. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention[1][3].

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention[8].

By implementing these procedures, researchers and laboratory professionals can effectively

manage the risks associated with diglyme nickel dibromide, ensuring a safe laboratory

environment and responsible stewardship of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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